5-[(Cyclopent-3-en-1-yl)methoxy]-3-methyl-1,2,4-thiadiazole

• IUPAC Name: 5-(cyclopent-3-en-1-ylmethoxy)-3-methyl-1,2,4-thiadiazole
• InChI: InChI=1S/C9H12N2OS/c1-7-10-9(13-11-7)12-6-8-4-2-3-5-8/h2-3,8H,4-6H2,1H3
• InChI Key: KQGAYZIZLPSIQN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NSC(=N1)OCC2CC=CC2
• Molecular Formula: C9H12N2OS
• Molecular Weight: 196.27 g/mol

Description

The compound “5-[(Cyclopent-3-en-1-yl)methoxy]-3-methyl-1,2,4-thiadiazole” is an organic molecule that contains a thiadiazole ring, which is a five-membered ring with two nitrogen atoms, one sulfur atom, and two carbon atoms. The molecule also contains a methoxy group and a cyclopentene ring.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the thiadiazole ring, possibly through a cyclization reaction. The methoxy group could potentially be introduced through a nucleophilic substitution reaction.

Molecular Structure Analysis

The molecular structure of this compound would likely show the thiadiazole ring attached to the cyclopentene ring via the methoxy group. The 3-methyl group would be attached to one of the carbon atoms of the thiadiazole ring.

Chemical Reactions Analysis

As an organic compound containing a thiadiazole ring, this molecule might undergo reactions typical of heterocyclic compounds. The presence of the methoxy group could make the molecule more susceptible to electrophilic substitution reactions.

Scientific Research Applications

1,2,4-Thiadiazole derivatives are a significant class of sulfur-containing heterocycles known for their wide range of biological activities. The core structure, featuring a five-membered ring with sulfur and nitrogen atoms, serves as a versatile scaffold for developing pharmacologically active compounds. These derivatives have been explored for various medicinal applications due to their diverse biological properties.

Therapeutic Potential

Recent studies have highlighted the therapeutic potential of 1,2,4-thiadiazole derivatives across multiple domains of medicinal chemistry. They exhibit a broad spectrum of pharmacological activities including antimicrobial, anti-inflammatory, antitubercular, antidiabetic, diuretic, antidepressant, radioprotective, anti-leishmanial, and cytotoxic activities. The structural diversity and the presence of the toxophoric N2C2S moiety contribute significantly to their efficacy (Faruk Alam, 2018).

Antimicrobial and Antitumor Activities

Among the notable applications of thiadiazole derivatives, their antimicrobial and antitumor activities stand out. These compounds have been identified as potent agents against various bacterial and fungal strains, showcasing their potential in addressing antibiotic resistance and infectious diseases. Additionally, certain thiadiazole derivatives possess significant antitumor properties, offering a promising avenue for cancer therapy (M. Yusuf & P. Jain, 2014; P. Mishra et al., 2015).

Structural Diversity and SAR

The structural activity relationship (SAR) studies of thiadiazole derivatives have revealed the significance of substituents and their positions on the thiadiazole ring in modulating biological activity. These findings guide the design and synthesis of new derivatives with enhanced potency and reduced toxicity, underscoring the potential of thiadiazole derivatives in drug discovery and development (M. Asif, 2016).

Future Directions

Thiadiazole derivatives are a topic of ongoing research due to their wide range of biological activities. Future research might focus on synthesizing new derivatives and testing their biological activity.